Cas no 1991551-53-1 (2-Cyclopropyl-6-(5-fluoropyridin-3-yl)pyrimidin-4-ol)

• Product Name: 2-Cyclopropyl-6-(5-fluoropyridin-3-yl)pyrimidin-4-ol
• CAS No: 1991551-53-1
• MF: C₁₂H₁₀FN₃O
• MW: 231.225705623627
• CID: 5720533
• PubChem ID: 136955469
• Update Time: 2025-05-26

2-Cyclopropyl-6-(5-fluoropyridin-3-yl)pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• F1967-4284
• 2-cyclopropyl-6-(5-fluoropyridin-3-yl)pyrimidin-4-ol
• 2-cyclopropyl-4-(5-fluoropyridin-3-yl)-1H-pyrimidin-6-one
• AKOS026714896
• 1991551-53-1
• 4(3H)-Pyrimidinone, 2-cyclopropyl-6-(5-fluoro-3-pyridinyl)-
• 2-Cyclopropyl-6-(5-fluoropyridin-3-yl)pyrimidin-4-ol

• Inchi： 1S/C12H10FN3O/c13-9-3-8(5-14-6-9)10-4-11(17)16-12(15-10)7-1-2-7/h3-7H,1-2H2,(H,15,16,17)
• InChI Key： UBELDNNKHKZCDB-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1)C1=CC(NC(C2CC2)=N1)=O

Computed Properties

• Exact Mass: 231.08079011g/mol
• Monoisotopic Mass: 231.08079011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 389.8±52.0 °C(Predicted)
• pka: 7.45±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on 2-Cyclopropyl-6-(5-fluoropyridin-3-yl)pyrimidin-4-ol

Comprehensive Overview of 2-Cyclopropyl-6-(5-fluoropyridin-3-yl)pyrimidin-4-ol (CAS No. 1991551-53-1): Properties, Applications, and Research Insights

The compound 2-Cyclopropyl-6-(5-fluoropyridin-3-yl)pyrimidin-4-ol (CAS No. 1991551-53-1) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This heterocyclic molecule combines a pyrimidine core with a cyclopropyl substituent and a 5-fluoropyridin-3-yl moiety, making it a versatile scaffold for drug discovery and material science. Researchers are particularly interested in its hydrogen-bonding capacity and bioisosteric potential, which align with current trends in rational drug design.

In the context of modern medicinal chemistry, 2-Cyclopropyl-6-(5-fluoropyridin-3-yl)pyrimidin-4-ol represents a promising intermediate for developing kinase inhibitors and antimicrobial agents. Its structural similarity to purine bases allows for potential interactions with biological targets, a feature that has become increasingly relevant in personalized medicine approaches. Recent studies have explored its role in modulating enzyme activity, particularly in pathways related to inflammatory responses and cellular proliferation – two areas dominating current biomedical research.

The fluoropyridine component of this compound addresses the growing demand for fluorinated pharmaceuticals, which account for nearly 30% of all FDA-approved drugs in the past decade. This trend reflects the pharmaceutical industry's focus on improving metabolic stability and bioavailability through strategic fluorine incorporation. The CAS 1991551-53-1 material has shown particular promise in early-stage structure-activity relationship (SAR) studies, where researchers are investigating how its hydrogen bond donor/acceptor profile influences target binding affinity.

From a synthetic chemistry perspective, 2-Cyclopropyl-6-(5-fluoropyridin-3-yl)pyrimidin-4-ol presents interesting challenges and opportunities in heterocyclic coupling reactions and regioselective functionalization. These aspects resonate with current interests in green chemistry and atom-economical synthesis, as researchers seek more sustainable methods to construct complex molecular architectures. The compound's crystalline properties have also attracted attention from materials scientists exploring organic electronic applications.

Analytical characterization of CAS 1991551-53-1 typically involves advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography – methodologies that are frequently searched by researchers in online databases. The compound's logP value and solubility profile make it particularly interesting for formulation scientists working on drug delivery systems, another hot topic in pharmaceutical development. These properties are crucial for addressing current challenges in bioavailability enhancement and controlled release technologies.

In agrochemical research, derivatives of 2-Cyclopropyl-6-(5-fluoropyridin-3-yl)pyrimidin-4-ol are being evaluated for their potential as plant growth regulators and pest control agents. This application aligns with global demands for sustainable agriculture solutions and environmentally friendly crop protection products. The compound's mode of action studies contribute to understanding plant-pathogen interactions, a field experiencing rapid growth due to climate change impacts on food security.

The commercial availability of 1991551-53-1 through specialty chemical suppliers has facilitated its adoption in various research programs. Proper storage conditions (typically cool and dry environments) and handling protocols are frequently searched topics related to this compound, reflecting the research community's emphasis on laboratory safety and material integrity. These practical considerations are equally important as the compound's theoretical properties in real-world research applications.

Future directions for 2-Cyclopropyl-6-(5-fluoropyridin-3-yl)pyrimidin-4-ol research may include exploration of its polymorphic forms, co-crystal engineering, and prodrug derivatization – all active areas in pharmaceutical development. The compound's structural features position it well for fragment-based drug discovery approaches, which continue to gain traction in the search for novel therapeutic agents against challenging targets. As research progresses, this molecule may contribute to addressing unmet medical needs in areas such as neurological disorders and metabolic diseases.